Cas no 1368981-35-4 (1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1368981-35-4
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 6175021
• PubChem ID: 82281943
• Update Time: 2025-10-18

1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine
• SCHEMBL16592142
• [1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1837696
• 1368981-35-4

• Inchi： 1S/C12H18FN/c1-9-7-10(5-6-11(9)13)8-12(2,3)14-4/h5-7,14H,8H2,1-4H3
• InChI Key： WLNZJQMVAZRWGL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC(C)(C)NC

Computed Properties

• Exact Mass: 195.142327740g/mol
• Monoisotopic Mass: 195.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine

1-(4-Fluoro-3-Methylphenyl)-2-Methylpropan-2-yl(Methyl)Amine: A Comprehensive Overview

1-(4-Fluoro-3-Methylphenyl)-2-Methylpropan-2-yl(Methyl)Amine is a complex organic compound with the CAS registry number 1368981-35-4. This compound belongs to the class of amines, specifically a tertiary amine, and is characterized by its unique structure that combines a substituted phenyl group with a branched alkyl chain. The molecule's structure includes a 4-fluoro-3-methylphenyl ring, which is connected to a 2-methylpropan-2-yl(methyl)amine group, creating a compound with potential applications in various fields, including pharmaceuticals and agrochemicals.

The synthesis of 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine involves advanced organic chemistry techniques, often utilizing nucleophilic substitution or reductive amination methods. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly for applications in drug discovery. Researchers have explored the use of catalysts and novel reaction conditions to streamline the production process, making it more efficient and scalable for industrial purposes.

One of the most significant areas of research involving this compound is its potential as a building block in medicinal chemistry. The presence of the fluorine atom in the phenyl ring introduces unique electronic properties, which can influence the compound's bioavailability and pharmacokinetics. Recent findings suggest that this compound may exhibit promising activity in inhibiting certain enzymes or receptors, making it a candidate for further investigation in therapeutic development.

In addition to its pharmaceutical applications, 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine has shown promise in agrochemical research. Studies have demonstrated its potential as an active ingredient in pesticides or herbicides due to its ability to interact with specific molecular targets in plants or pests. However, further research is required to fully understand its efficacy and safety profile for agricultural use.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular modeling techniques to predict its interactions with biological systems, providing valuable insights into its potential applications. These studies often involve quantum mechanics calculations and molecular docking simulations, which help in understanding the compound's binding affinity and selectivity.

From an environmental perspective, the degradation pathways and ecological impact of 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine are areas of growing interest. As industries increasingly prioritize sustainability, understanding how this compound behaves in different environmental conditions is crucial for minimizing its ecological footprint. Recent studies have explored its biodegradation rates under various conditions, providing valuable data for risk assessment and regulatory compliance.

In conclusion, 1-(4-fluoro-3-methylphenyl)-2-methylpropan-2-yl(methyl)amine (CAS No: 1368981-35) is a versatile compound with diverse applications across multiple industries. Its unique structure and chemical properties make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its potential uses and environmental impact, this compound is likely to play an increasingly important role in advancing scientific and technological innovations.